1-methyl-N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: 1-methyl-N-[3-methyl-1-(triazol-2-yl)butan-2-yl]-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C13H18N6O2/c1-9(2)11(8-19-14-6-7-15-19)16-13(21)10-4-5-12(20)18(3)17-10/h4-7,9,11H,8H2,1-3H3,(H,16,21)
• InChI Key: ZXBFTHBJXWPVQC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(CN1N=CC=N1)NC(=O)C2=NN(C(=O)C=C2)C
• Molecular Formula: C13H18N6O2
• Molecular Weight: 290.32 g/mol

Description

1-methyl-N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C13H18N6O2 and its molecular weight is 290.327. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthesis and Evaluation of Derivatives : Research focused on synthesizing and evaluating the biological activities of various 6-oxo-1,6-dihydropyridazine derivatives, including their potential as kinase inhibitors and for their antitumor activities. For example, novel 4-phenoxypyridine derivatives containing 4-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide moieties have been synthesized and evaluated for their inhibitory activities against c-Met kinase and cytotoxic activities against cancer cell lines (Ju Liu et al., 2020). This suggests the chemical scaffold's potential in cancer research and therapy.

• Chemical Synthesis and Characterization : The chemical synthesis of related compounds often involves complex reactions to introduce various functional groups that could influence biological activity. Studies like the synthesis of novel triazole derivatives based on 4-methyl-chromene-2-one show the chemical versatility and potential for creating a wide range of biologically active molecules (E. Mottaghinejad & Shabnam Alibakhshi, 2018).

• Biophysical Studies : Compounds featuring triazole and other heterocyclic moieties have been designed and synthesized for biophysical studies, including interactions with proteins such as serum albumins. This research avenue could suggest the role of such compounds in drug delivery systems and pharmacokinetics (Sandip Paul et al., 2019).

Antimicrobial and Antitumor Applications

• Antimicrobial Activity : The search for new antimicrobial agents has led to the synthesis and biological evaluation of triazole derivatives, where compounds like 1,2,4-triazole-thiol derivatives have been investigated for their antimicrobial properties. This highlights the ongoing interest in developing new compounds to address antibiotic resistance (Esra Düğdü et al., 2014).

• Antitumor Activity : The cytotoxicity evaluation of novel thiazoles, thiadiazoles, and pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidin-5(1H)-ones incorporating a triazole moiety against various cancer cell lines is a critical area of research. Compounds have shown promising activity against human hepatocellular carcinoma and breast carcinoma cell lines, indicating the potential therapeutic applications of these molecules (S. M. Gomha et al., 2015).